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Compound of Interest

Compound Name: SAJM589

Cat. No.: B15584697

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of SAJM589, a potent inhibitor of the Myc-Max protein-protein interaction.

Introduction

sAJM589 is a small molecule inhibitor that effectively disrupts the heterodimerization of the
Myc and Max proteins, which is crucial for Myc-driven oncogenesis.[1][2][3][4][5] It has an IC50
of 1.8 uM for this disruption.[1][3][4][5][6] The dysregulation of MYC is a hallmark of many
human cancers, making sAJM589 a valuable tool for cancer research and drug development.
[4][5][6] Proper preparation of sAJM589 stock solutions is critical for obtaining accurate and
reproducible experimental results.

sAJM589 Properties

A summary of the key chemical and physical properties of sSAJM589 is provided in the table
below.
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Property Value Source
Molecular Formula C16H10N20 [11[3]
Molecular Weight 246.26 g/mol [1][3]
Appearance Yellow to orange solid [1]

CAS Number 2089-82-9 [1][2][3]
Target c-Myc (3]

Stock Solution Preparation

The recommended solvent for preparing sAJM589 stock solutions is dimethyl sulfoxide

(DMSO).[2][7][8]

Materials
e sSAJM589 powder

Vortex mixer

Optional: Sonicator

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated pipettes and sterile, filter-barrier pipette tips

Protocol for Preparing a 10 mM DMSO Stock Solution

o Equilibrate: Allow the vial of sAJM589 powder to reach room temperature before opening to

prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of sAJM589 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.46 mg of sAJM589.
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Dissolving: Add the appropriate volume of DMSO to the vial containing the sAJM589
powder. For a 10 mM stock, if you weighed 2.46 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the sAJM589 is completely dissolved. If
necessary, brief sonication can be used to aid dissolution.[8] Visually inspect the solution to
ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene tubes.[3][9]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)
or at -20°C for shorter-term storage (up to 1 month).[1][2][3]

Summary of Stock Solution Parameters

Parameter Recommendation
Solvent DMSO

Typical Stock Concentration 10 mM

Long-term Storage -80°C

Short-term Storage -20°C

Preparation of Working Solutions

For most cell-based assays, the final concentration of DMSO should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.[10]

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing: Thaw a single aliquot of the 10 mM sAJM589 DMSO stock solution at room
temperature.

 Serial Dilution (in DMSO): If necessary, perform initial serial dilutions of the DMSO stock
solution in DMSO to achieve intermediate concentrations. It is generally not recommended to
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perform serial dilutions directly in aqueous buffer, as this can cause precipitation of the
compound.[7]

e Final Dilution (in Culture Medium): Directly add the required volume of the DMSO stock or
intermediate dilution to the pre-warmed cell culture medium to achieve the desired final
concentration of sSAJM589. Mix immediately by gentle pipetting or swirling.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the inhibitor.[10]

Stability and Storage

Proper storage is crucial to maintain the activity of sAJM589.

Form Storage Temperature Stability

Solid Powder -20°C 3 years[1][3]
4°C 2 years[1]

In Solvent (DMSO) -80°C 6 months[1][2][3]
-20°C 1 month[1][3]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[8][9]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general workflow for preparing sAJM589 solutions and the

targeted signaling pathway.

Stock Solution Preparation ‘Working Solution Preparation

Click to download full resolution via product page
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Caption: Workflow for preparing sAJM589 stock and working solutions.
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Caption: sAJM589 inhibits the c-Myc signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for sAJM589 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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